3-(4-{4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}piperazin-1-yl)-1lambda6,2-benzothiazole-1,1-dione

• IUPAC Name: 2-[4-(1,1-dioxo-1,2-benzothiazol-3-yl)piperazin-1-yl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C19H17N5O3S/c25-18-13-17(20-16-7-3-4-8-24(16)18)22-9-11-23(12-10-22)19-14-5-1-2-6-15(14)28(26,27)21-19/h1-8,13H,9-12H2
• InChI Key: DELPNZFERHVBTO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC(=O)N3C=CC=CC3=N2)C4=NS(=O)(=O)C5=CC=CC=C54
• Molecular Formula: C19H17N5O3S
• Molecular Weight: 395.4 g/mol

Description

The compound is a derivative of 4-oxo-4H-pyrido[1,2-a]pyrimidine. It contains 1,3,4-oxadiazole and 1,3,4-thiadiazole rings as part of the metal chelation motif. It has been evaluated for its in vitro anti-HIV-1 activity.

Synthesis Analysis

The compound was synthesized as part of a new series of 4-oxo-4H-pyrido[1,2-a]pyrimidine derivatives. The synthesis involved a cascade reaction of aldehydes, malanonitrile, and 2-aminopyridine in an aqueous medium at 65°C under ultrasonication.

Molecular Structure Analysis

The molecular structure of the compound involves a keto oxygen atom at the position of C-4 and a nitrogen atom of thiadiazole or oxadiazole ring moiety that chelate the Mg2+ ion.

Chemical Reactions Analysis

The compound has been involved in a metal-free C-3 chalcogenation process to synthesize diversely orchestrated 3-ArS/ArSe derivatives.

Physical And Chemical Properties Analysis

The compound is a dark brown solid with a melting point of 260–263°C. Its IR spectrum and NMR spectrum have been recorded.

Scientific Research Applications

AMPA Receptor Antagonists

. AMPA receptors are involved in fast synaptic transmission in the central nervous system (CNS). .

Anticonvulsant Activity

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Motor Coordination Studies

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Anti-HIV-1 Activity

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Medicinal Chemistry

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Bioorganic Chemistry

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Mechanism of Action

Target of Action

The primary target of this compound is the HIV-1 integrase (IN) . IN is an essential enzyme for retroviral replication, playing a crucial role in the integration of the viral DNA into the host genome .

Mode of Action

The compound interacts with the active site of IN, where the keto oxygen atom at the position of C-4 and the nitrogen atom of the thiadiazole or oxadiazole ring moiety chelate the Mg2+ ion . This interaction inhibits the activity of IN, thereby preventing the integration of the viral DNA into the host genome .

Biochemical Pathways

The inhibition of IN disrupts the life cycle of HIV-1, which consists of viral entry, reverse transcription, integration, gene expression, virion assembly, budding, and maturation . By preventing integration, the compound stops the virus from replicating and spreading to new cells .

Result of Action

The compound has shown moderate inhibitory properties against the HIV-1 virus (NL4-3) in Hela cell cultures . Some of the synthesized compounds exhibited inhibition rates of 51% and 48% at a concentration of 100 μM . These results suggest that the compound could potentially be developed into a new class of anti-HIV-1 agents .